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Compound of Interest

Compound Name: Cadmium

Cat. No.: B3429090

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cadmium (Cd) isotopes, with a
particular focus on their radioactive properties. The information presented herein is intended to
serve as a valuable resource for researchers, scientists, and professionals involved in drug
development and related fields where the unique characteristics of cadmium isotopes are of
interest.

Core Properties of Cadmium Isotopes

Cadmium (atomic number 48) is a chemical element with multiple isotopes, which are variants
of a particular chemical element that differ in neutron number. Naturally occurring cadmium is
a mixture of eight isotopes, some of which are stable, while others are radioactive with
extremely long half-lives.[1][2] In addition to these, a number of synthetic radioactive isotopes
of cadmium have been produced and characterized.

The radioactive isotopes of cadmium decay through various modes, including beta decay (),
electron capture (EC), and double beta decay (B~7).[1][2] The decay of these isotopes results
in the emission of particles and/or radiation, leading to the formation of isotopes of other
elements, primarily silver (Ag) and indium (In).[2]

Quantitative Data Summary

The following table summarizes the key nuclear properties of various cadmium isotopes.
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. Natural Decay
Atomic . Decay
Isotope Abundance  Half-Life Energy
Mass (amu) Mode(s)
(%) (MeV)
Stable
Isotopes
106Cd 105.906459 1.25 Stable - -
108Cd 107.904184 0.89 Stable - -
1oCd 109.9030021  12.49 Stable - -
11cd 110.9041781  12.80 Stable - -
12Cd 111.9027578  24.13 Stable - -
u4cd 113.9033585  28.73 Stable - -
Naturally
Occurring
Radioactive
Isotopes
8.04 x 101>
13Cd 112.9044017 12.22 B- 0.316
years
2.9 x 10%° "
16Cd 115.904756 7.49 BB~ Not specified
years
Key Synthetic
Radioactive
Isotopes
107Cd 106.90661 - 6.50 hours EC Not specified
109Cd 108.904982 - 461.3 days EC 0.214
Isomeric
48.54 N
mimCd - - ) Transition 0.396 (IT)
minutes
(Im, B~
0.580 (B"),
113mCqd 112.9044017 - 13.9 years B~ IT
0.264 (IT)
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15Cd 114.905431 - 53.46 hours B- 1.446
15mCd - - 44.6 days B, IT 1.627 (B7)
17Cd 116.907228 - 2.49 hours B- Not specified

Radioactive Properties of Key Cadmium Isotopes

Several radioactive isotopes of cadmium are of particular interest due to their decay
characteristics and potential applications.

Cadmium-109 (1°°Cd)

With a half-life of 461.3 days, 1°°Cd decays via electron capture to an excited state of silver-109
(19°mAg), which then decays to the stable 1°°Ag with the emission of an 88 keV gamma ray.[3]
[4] This distinct gamma emission makes 1°°Cd a valuable calibration source for gamma-ray
detectors and a source for X-ray fluorescence (XRF) analysis.[4]

Cadmium-113 (***Cd) and Cadmium-113m (***™Cd)

Naturally occurring 113Cd is a beta emitter with an exceptionally long half-life of 8.04 x 101>
years, decaying to indium-113 (*23In).[1][2] Its metastable isomer, 113™Cd, has a much shorter
half-life of 13.9 years.[2] 123mCd decays primarily through beta emission to :3In, but also has a
small branch (0.14%) for isomeric transition to the ground state of 113Cd.[5]

Cadmium-115 (**>Cd) and Cadmium-115m (**>™Cd)

15Cd is a beta emitter with a half-life of 53.46 hours, decaying to indium-115 (12°In).[2][€] Its
metastable isomer, 12>™Cd, has a longer half-life of 44.6 days and also undergoes beta decay
to 123In.[2]

Experimental Protocols

This section details methodologies for key experiments involving cadmium isotopes.

Production of Cadmium-109

109Cd can be produced by proton bombardment of a silver target. A common method involves
the 19°Ag(p,n)1°°Cd reaction in a cyclotron.
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Protocol for 1°°Cd Production:

Target Preparation: A target of natural or enriched 1°°Ag is prepared. This can be in the form
of a thin foil or electroplated onto a suitable backing material like copper.

Irradiation: The silver target is irradiated with a proton beam of a specific energy (e.g., 14
MeV) in a cyclotron.[7] The beam current and irradiation time are optimized to achieve the
desired 1°°Cd activity.

Target Dissolution: After irradiation, the target is dissolved in a suitable acid, typically nitric
acid.

Radiochemical Separation: The 1°°Cd is then chemically separated from the bulk silver target
material and any other impurities. This is often achieved using ion exchange
chromatography.[7]

Separation of Cadmium Isotopes by lon Exchange
Chromatography

lon exchange chromatography is a widely used technique for separating cadmium isotopes

from other elements.

Protocol for Cadmium Separation:

Resin Preparation: An anion exchange resin (e.g., AG 1-X8) is packed into a
chromatography column and pre-conditioned with an appropriate acid solution (e.g.,
hydrochloric acid).[8]

Sample Loading: The dissolved sample containing cadmium is loaded onto the column.

Elution of Impurities: A series of acid washes with varying concentrations are passed through
the column to selectively elute interfering elements. For example, copper can be eluted with
2 M HCI, while cadmium is retained.[9]

Elution of Cadmium: Cadmium is then eluted from the column using a different eluent, such
as 1 N nitric acid.[9] The collected fraction contains the purified cadmium isotopes.
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Measurement of Half-Life using Gamma Spectroscopy

The half-life of a gamma-emitting cadmium isotope can be determined by measuring the
decrease in its activity over time.

Protocol for Half-Life Measurement:

Sample Preparation: A sample of the radioactive cadmium isotope is prepared in a suitable
geometry for counting.

« Initial Measurement: The sample is placed in a shielded gamma-ray detector (e.g., a High-
Purity Germanium detector) and the gamma-ray spectrum is acquired for a defined period.
The net counts in the characteristic gamma-ray peak of the isotope are recorded.

o Subsequent Measurements: The measurement is repeated at regular time intervals. The
duration of these intervals depends on the expected half-life of the isotope.

o Data Analysis: The net peak counts are corrected for background radiation. A decay curve is
plotted with the natural logarithm of the net counts versus time. The slope of this linear plot is
the decay constant (A).

o Half-Life Calculation: The half-life (T1/2) is calculated from the decay constant using the
formula: T1/2 =In(2) / A

Visualizations

The following diagrams illustrate key processes related to cadmium isotopes.
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Decay Scheme of Cadmium-109
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Caption: Decay path of 1°°Cd to stable 1°°Ag.

Decay Scheme of Cadmium-113m

usmCd (Ta/2 = 13.9 y)

B~ (99.86%) IT (0.14%)
Q =0.580 MeV \E =0.264 MeV

13| (stable) 13Cd (Ta1/2 = 8.04x10%° y)

Click to download full resolution via product page

Caption: Decay pathways of metastable 113mCd.
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Experimental Workflow for 1°°Cd Production and Separation
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Caption: Workflow for 1°°Cd production and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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